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Compound of Interest

Compound Name:
2-(Isopropylthio)aniline

hydrochloride

Cat. No.: B1520174 Get Quote

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 2-(Isopropylthio)aniline
hydrochloride is not readily available. This guide has been developed by extrapolating data

from structurally analogous compounds, primarily aniline and aniline hydrochloride, and

general principles of handling organosulfur compounds. This information is intended to

supplement, not replace, a thorough risk assessment which must be conducted by qualified

personnel before handling this chemical.

Section 1: Essential, Immediate Safety and
Logistical Information
This section provides critical information for researchers, scientists, and drug development

professionals on the immediate safety and logistical considerations for handling 2-
(Isopropylthio)aniline hydrochloride.

1.1 Hazard Identification

2-(Isopropylthio)aniline hydrochloride is classified with the GHS07 pictogram and a

"Warning" signal word, indicating it is an acute oral toxin.[1] Structurally similar compounds like

aniline are highly toxic and can be fatal if swallowed, inhaled, or absorbed through the skin.[2]

Aniline derivatives are also suspected of causing genetic defects and cancer and can cause

serious eye damage.[3] The presence of the thioether group suggests the compound may be

malodorous.
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1.2 Quantitative Data Summary

The following table summarizes known and inferred data for 2-(Isopropylthio)aniline
hydrochloride.

Property Value Source/Analogy

Molecular Formula C₉H₁₄ClNS [1]

Molecular Weight 203.73 g/mol [1]

Appearance Solid [1]

GHS Classification Acute Toxicity 4, Oral (H302) [1]

Storage Class 11 - Combustible Solids [1]

Sensitivity
Presumed to be light and air-

sensitive

Based on the properties of

aniline, which darkens on

exposure to air and light.[1]

Storage Temperature

Store in a cool, dry, well-

ventilated place (ideally ≤

30°C)

Inferred from storage

recommendations for aniline.

[4]

1.3 Personal Protective Equipment (PPE)

A stringent PPE protocol is mandatory to create a barrier between the researcher and the

chemical.
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PPE Category Specification Rationale

Hand Protection

Double-gloving with chemical-

resistant gloves is required.

Recommended materials

include butyl rubber, neoprene,

or Viton. Nitrile gloves are not

recommended for prolonged

use with aniline. Inspect gloves

for any signs of degradation

before use.

To prevent skin absorption,

which is a primary route of

exposure for aniline and its

derivatives.

Eye and Face Protection
Chemical safety goggles and a

full-face shield must be worn.

To provide comprehensive

protection against splashes of

solutions or accidental

projection of the solid material.

Skin and Body Protection

A chemical-resistant lab coat

over full-coverage clothing

(long sleeves and pants) and

closed-toe shoes are

mandatory. For larger

quantities or in case of a

significant splash risk, a

chemical-resistant apron or

suit should be worn.

To prevent any contact of the

chemical with the skin.

Respiratory Protection

All handling of 2-

(Isopropylthio)aniline

hydrochloride must be

conducted in a certified

chemical fume hood. If there is

a risk of generating dust and a

fume hood is not available, a

NIOSH-approved respirator

with organic vapor and

particulate cartridges is

required.

To prevent inhalation of the

solid particulates or any vapors

it may emit.
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Section 2: Operational and Disposal Plans
This section provides step-by-step procedural guidance for the handling and disposal of 2-
(Isopropylthio)aniline hydrochloride.

2.1 Experimental Protocol: Step-by-Step Handling

Pre-Handling Safety Checks:

Ensure that a chemical fume hood is certified and functioning correctly.

Confirm that a safety shower and an eyewash station are unobstructed and have been

recently tested.

Gather all necessary apparatus (e.g., glassware, spatulas, weighing paper) and reagents

inside the fume hood to minimize traffic in and out of the containment area.

All glassware must be scrupulously cleaned and dried to prevent any reactions with

residual moisture or contaminants.

Handling the Compound:

Don all the required PPE as detailed in the table above.

Given the light and air sensitivity of analogous compounds, it is best practice to handle 2-
(Isopropylthio)aniline hydrochloride under an inert atmosphere (e.g., nitrogen or

argon), especially for prolonged procedures.

To protect from light, use amber-colored glassware or wrap standard glassware with

aluminum foil.

Inside the fume hood, carefully open the container, taking care not to generate dust.

Use a designated, clean spatula to weigh the desired quantity of the solid onto weighing

paper or directly into a tared vessel.

When preparing a solution, add the solid to the solvent slowly and stir gently to avoid

splashing.
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Always keep the main container tightly sealed when not in use.

Post-Handling Decontamination:

After the procedure is complete, decontaminate all surfaces and equipment. Wipe down

the immediate work area within the fume hood with a suitable decontaminating solution

(e.g., a mild detergent solution), followed by a rinse with water, and then a final wipe with a

solvent like 70% ethanol.

Thoroughly clean all glassware and equipment that came into contact with the chemical.

2.2 Emergency Procedures

In Case of Skin Contact: Immediately remove all contaminated clothing and flush the

affected skin with copious amounts of water in an emergency shower for at least 15 minutes.

Seek immediate medical attention.[5]

In Case of Eye Contact: Immediately flush the eyes with a gentle stream of water at an

eyewash station for at least 15-30 minutes, holding the eyelids open. Seek immediate

medical attention.[6][7]

In Case of Inhalation: Move the affected person to fresh air at once. If breathing is difficult,

administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate

medical attention.[6][7]

In Case of Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth

with water. Seek immediate medical attention.[6]

Spill Response:

For a small spill (that can be cleaned up in under 10 minutes by trained personnel):

Alert others in the area.

Wearing appropriate PPE, cover the spill with an inert absorbent material such as

vermiculite, sand, or earth.[5][6]
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Carefully scoop the absorbed material into a clearly labeled, sealable container for

hazardous waste.

For a large spill:

Immediately evacuate the laboratory and alert others.

If there is an immediate danger of fire or a large uncontained release, call emergency

services.

Contact your institution's Environmental Health and Safety (EHS) department.[5]

2.3 Disposal Plan

Waste Segregation and Collection:

Do not mix waste containing 2-(Isopropylthio)aniline hydrochloride with other chemical

waste streams.

All solid waste that has come into contact with the chemical (e.g., gloves, weighing paper,

absorbent materials from spills) must be collected in a dedicated, clearly labeled, and

sealed hazardous waste container.

Any solutions containing this compound must be collected in a separate, labeled container

for halogenated and sulfur-containing organic liquid waste.

Storage and Disposal:

Store hazardous waste containers in a designated, cool, dry, and well-ventilated satellite

accumulation area, away from incompatible materials.

Arrange for the disposal of all waste through your institution's EHS department or a

licensed hazardous waste disposal company.

Never dispose of this chemical or its waste down the drain or in the regular trash.

Section 3: Mandatory Visualization
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Experimental Workflow Diagram

The following diagram illustrates the logical flow for safely handling 2-(Isopropylthio)aniline
hydrochloride.
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Workflow for Handling 2-(Isopropylthio)aniline Hydrochloride
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Caption: A logical workflow for the safe handling of 2-(Isopropylthio)aniline hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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